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Compound of Interest

Compound Name: 3-Oxoisoindoline-5-carboxylic acid

Cat. No.: B1321946 Get Quote

Technical Guide: Physicochemical Properties of
3-Oxoisoindoline-5-carboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 3-
Oxoisoindoline-5-carboxylic acid, with a specific focus on its melting point and solubility. This

document is intended to serve as a valuable resource for researchers and professionals

involved in the fields of medicinal chemistry, materials science, and drug development.

Core Physical Properties
A summary of the key physical and chemical properties of 3-Oxoisoindoline-5-carboxylic
acid is presented below.
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Property Value Source

Molecular Formula C₉H₇NO₃ -

Molecular Weight 177.16 g/mol -

CAS Number 23386-41-6 -

Appearance Off-white solid

Melting Point 351.2-353.1 °C

330-333 °C -

Melting Point
The melting point of a substance is a critical physical property that provides insights into its

purity. For 3-Oxoisoindoline-5-carboxylic acid, a melting point of 351.2-353.1 °C has been

reported in a peer-reviewed research article. Another source reports a slightly lower range of

330-333 °C. This discrepancy may be due to different experimental conditions or variations in

the purity of the samples tested.

Experimental Protocol: Melting Point Determination
(Capillary Method)
A standard method for determining the melting point of a crystalline solid like 3-
Oxoisoindoline-5-carboxylic acid is the capillary melting point technique.

Apparatus:

Melting point apparatus (e.g., Electrothermal or other digital melting point device)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle

Procedure:
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Sample Preparation: A small amount of dry 3-Oxoisoindoline-5-carboxylic acid is finely

powdered using a mortar and pestle.

Capillary Tube Loading: The open end of a capillary tube is tapped into the powdered

sample, and the tube is inverted and tapped gently to pack the solid into the sealed end. This

process is repeated until a column of 2-3 mm of tightly packed solid is obtained.

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting

point apparatus.

Heating and Observation: The temperature of the heating block is increased at a controlled

rate (e.g., 10-20 °C/minute for a preliminary measurement, then 1-2 °C/minute for an

accurate determination).

Melting Range Determination: The temperature at which the first drop of liquid appears (the

onset of melting) and the temperature at which the entire solid has turned into a clear liquid

(completion of melting) are recorded. This range is reported as the melting point.

Sample Preparation Measurement

Powder the solid Load into capillary tube
Pack tightly

Place in apparatus Heat at a controlled rate Observe melting Record temperature range

Click to download full resolution via product page

Figure 1. Experimental workflow for melting point determination.

Solubility
Specific quantitative solubility data for 3-Oxoisoindoline-5-carboxylic acid in various solvents

is not readily available in the published literature. However, based on its chemical structure and

information from its synthesis, a qualitative solubility profile can be inferred.

The presence of a carboxylic acid group suggests that the molecule is polar and capable of

hydrogen bonding. The isoindolinone core is a relatively large, somewhat non-polar structure.
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This combination suggests that the solubility will be highly dependent on the solvent's polarity.

Aqueous Solubility: Generally, carboxylic acids with a higher carbon-to-carboxyl group ratio

have lower water solubility. Given the bicyclic aromatic system in 3-Oxoisoindoline-5-
carboxylic acid, it is expected to have low solubility in water. The synthesis of this

compound involves washing with water, which supports the inference of its limited aqueous

solubility.

Organic Solvent Solubility: The synthesis of 3-Oxoisoindoline-5-carboxylic acid utilizes

solvents such as dimethylformamide (DMF) and ethyl acetate (EtOAc), indicating that it is

soluble in these polar aprotic and moderately polar solvents. It is also likely to be soluble in

other polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, which are

commonly used for similar compounds.

Experimental Protocol: Qualitative Solubility
Determination
A straightforward method to assess the solubility of a compound in various solvents is as

follows.

Materials:

3-Oxoisoindoline-5-carboxylic acid

A selection of solvents (e.g., water, methanol, ethanol, ethyl acetate, dichloromethane,

DMSO)

Test tubes

Vortex mixer

Spatula

Procedure:

Sample Addition: Approximately 10 mg of 3-Oxoisoindoline-5-carboxylic acid is placed

into a clean, dry test tube.
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Solvent Addition: 1 mL of the test solvent is added to the test tube.

Mixing: The mixture is agitated vigorously using a vortex mixer for 1-2 minutes.

Observation: The mixture is visually inspected to determine if the solid has completely

dissolved.

Classification:

Soluble: The solid completely dissolves, forming a clear solution.

Partially Soluble: Some of the solid dissolves, but a noticeable amount remains

undissolved.

Insoluble: The solid does not appear to dissolve at all.
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Figure 2. Logical workflow for qualitative solubility assessment.

Conclusion
This technical guide has summarized the available data on the physical properties of 3-
Oxoisoindoline-5-carboxylic acid, focusing on its melting point and solubility. While a reliable

melting point has been established, further experimental investigation is required to determine

the quantitative solubility of this compound in a range of pharmaceutically and industrially
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relevant solvents. The provided experimental protocols offer standardized methods for

obtaining these crucial physicochemical parameters.

To cite this document: BenchChem. [Physical properties of 3-Oxoisoindoline-5-carboxylic
acid (solubility, melting point)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1321946#physical-properties-of-3-oxoisoindoline-5-
carboxylic-acid-solubility-melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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